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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593

An in-depth exploration of the synthesis, properties, and historical significance of a versatile
chlorinated cyclopropane.

Abstract

Pentachlorocyclopropane (CsHClIs), a halogenated cyclic hydrocarbon, has carved a niche
for itself in synthetic organic chemistry since its definitive synthesis and characterization. This
technical guide delves into the historical context of its discovery, detailing the pioneering
experimental work that first brought it to light. We will explore its chemical and physical
properties, supported by a comprehensive summary of quantitative data. Furthermore, this
document provides a detailed account of the seminal experimental protocols for its synthesis
and key reactions, offering a practical resource for researchers. Through illustrative diagrams
of its core chemical transformations, this guide aims to provide a thorough understanding of
pentachlorocyclopropane’'s synthesis, reactivity, and its role as a precursor to other valuable
compounds.

Introduction

The study of strained ring systems has long been a fertile ground for chemical innovation,
pushing the boundaries of our understanding of bonding and reactivity. Among these, the
cyclopropane ring, with its inherent ring strain, presents a unique platform for chemical
transformations. The introduction of multiple halogen atoms to this small ring further
accentuates its reactivity and opens up novel synthetic pathways. Pentachlorocyclopropane,
a colorless liquid with a faint minty odor, stands as a key example of such a molecule.[1] Its
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discovery was a significant step in the broader exploration of halogenated cyclopropanes,
providing a stable yet reactive intermediate for further chemical elaboration. This guide will
trace the history of its discovery, focusing on the seminal work that established its synthesis
and initial chemical characterization.

Discovery and First Synthesis

The first practical and well-documented synthesis of pentachlorocyclopropane was reported
by Stephen W. Tobey and Robert West in 1966.[2] Their work provided a straightforward
method for the preparation of this compound, which had previously been elusive. The synthesis
involves the addition of dichlorocarbene (:CCI2) to trichloroethylene.[1][2]

The dichlorocarbene is generated in situ from the thermal decomposition of sodium
trichloroacetate.[2] This method, while offering a modest yield of 22%, proved to be highly
effective due to the low cost and ready availability of the starting materials, allowing for large-
scale preparations.[2]

Physicochemical Properties

Pentachlorocyclopropane is a colorless, mobile liquid at room temperature.[1][2] It is
characterized by a faint, minty odor.[1] A summary of its key physical and chemical properties is
presented in the table below.
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Property Value Reference
Molecular Formula C3HCls [11[3]
Molecular Weight 214.31 g/mol [41[5]
Appearance Colorless liquid [1][6]

Odor Mild, minty [1]

Density 1.668 g/mL at 25 °C [1][4]
Boiling Point 55-56 °C at 7 mmHg [4]

56 °C at 7 mmHg [1]

70 °C at 19 mmHg [7]

328.7 K (55.55 °C) at 0.009 2]

bar

Refractive Index

n20/D 1.5169

[4]

nD 1.51

[1]

CAS Number

6262-51-7

[36lel

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of

pentachlorocyclopropane as described by Tobey and West.

Synthesis of Pentachlorocyclopropane

The synthesis is achieved through the reaction of sodium trichloroacetate with trichloroethylene

in 1,2-dimethoxyethane.

Procedure:

e A mixture of 185 g (1.0 mol) of anhydrous sodium trichloroacetate and 650 mL (7.2 mol) of

trichloroethylene in 700 mL of 1,2-dimethoxyethane is heated to reflux with vigorous stirring.

e The reflux is continued for a period of 48 hours.
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 After cooling, the reaction mixture is filtered to remove the resulting sodium chloride and any
unreacted sodium trichloroacetate.

o The filtrate is then concentrated by distillation at atmospheric pressure.

e The residue is subsequently fractionally distilled under reduced pressure to yield the pure
pentachlorocyclopropane.

The reported yield for this procedure is approximately 22%.[2]

Chemical Reactions and Reactivity

Pentachlorocyclopropane is a versatile intermediate that undergoes several key chemical
transformations. Its reactivity is largely dictated by the strained cyclopropane ring and the
presence of multiple chlorine atoms.

Dehydrochlorination to Tetrachlorocyclopropene

One of the most significant reactions of pentachlorocyclopropane is its smooth
dehydrochlorination to tetrachlorocyclopropene.[2] This reaction is typically carried out using a
strong base, such as potassium hydroxide.[1][2] Tetrachlorocyclopropene is a valuable
precursor for a wide range of other cyclopropene compounds.[2]

Thermal Isomerization

Pentachlorocyclopropane is thermally unstable and undergoes a ring-opening isomerization
at temperatures above 100 °C.[1][2] This process exclusively yields 1,1,3,3,3-
pentachloropropene.[1][2]

Visualizing the Chemistry of
Pentachlorocyclopropane

The following diagrams, generated using the DOT language, illustrate the key chemical
pathways related to pentachlorocyclopropane.
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Caption: Synthesis of Pentachlorocyclopropane from Sodium Trichloroacetate and
Trichloroethylene.
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Caption: Key Reactions of Pentachlorocyclopropane: Dehydrochlorination and Thermal
Isomerization.

Conclusion

The discovery and synthesis of pentachlorocyclopropane by Tobey and West marked a
significant advancement in the field of strained-ring chemistry. Their work not only provided a
reliable method for the preparation of this compound but also opened the door to the synthesis
of a variety of other interesting and useful molecules, most notably tetrachlorocyclopropene.
The detailed experimental protocols and an understanding of its chemical reactivity continue to
be of value to researchers and drug development professionals. The legacy of this seemingly
simple molecule underscores the importance of fundamental synthetic research in driving
chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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